3-(2-Fluorophenyl)-4-fluorobenzoic acid

• IUPAC Name: 4-fluoro-3-(2-fluorophenyl)benzoic acid
• InChI: InChI=1S/C13H8F2O2/c14-11-4-2-1-3-9(11)10-7-8(13(16)17)5-6-12(10)15/h1-7H,(H,16,17)
• InChI Key: SKJJIFCEFYJFSU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=C(C=CC(=C2)C(=O)O)F)F
• Molecular Formula: C13H8F2O2
• DSSTOX Substance ID: DTXSID00673354
• Molecular Weight: 234.20 g/mol
• CAS RN: 1214340-35-8

Description

“3-(2-Fluorophenyl)-4-fluorobenzoic acid” is a compound that contains a carboxylic acid group (-COOH) and two fluorophenyl groups (C6H4F). The presence of the fluorine atom can significantly alter the properties of the compound due to its high electronegativity.

Synthesis Analysis

The synthesis of such a compound would likely involve the introduction of the fluorine atoms onto the phenyl rings, followed by the introduction of the carboxylic acid group. This could potentially be achieved through electrophilic aromatic substitution reactions.

Molecular Structure Analysis

The molecular structure of this compound would consist of a carboxylic acid group attached to a carbon atom, which is also attached to two phenyl rings. Each of these phenyl rings would have a fluorine atom attached.

Chemical Reactions Analysis

As a carboxylic acid, this compound would be expected to undergo reactions typical of this functional group. This includes reactions such as esterification and amide formation. The presence of the fluorine atoms may also influence the reactivity of the compound.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by the presence of the carboxylic acid group and the fluorine atoms. For example, the compound is likely to be polar due to the presence of these groups.

Scientific Research Applications

Synthesis and Chemical Transformations

Synthesis of Biologically Active Molecules 3-(2-Fluorophenyl)-4-fluorobenzoic acid is a crucial precursor in the synthesis of biologically active molecules. It has been used to synthesize various compounds with potential antibacterial properties, such as thiadiazolotriazinones. These compounds have shown promising activity at specific concentrations, highlighting the importance of this acid in developing new pharmacophores and active agents (Holla, Bhat, & Shetty, 2003).

Transformation and Degradation Studies Research has utilized isomeric fluorophenols, including compounds similar to 3-(2-Fluorophenyl)-4-fluorobenzoic acid, to investigate the transformation of phenol to benzoate. The transformation process, observed in anaerobic, phenol-degrading environments, led to the accumulation of various fluorobenzoic acids, providing insights into the biochemical pathways and the introduction of carboxyl groups in specific molecular positions (Genthner, Townsend, & Chapman, 1989).

Synthesis of Antitumor Agents The compound has been involved in the synthesis of novel antitumor agents like benzothiazoles. These agents have undergone various modifications, including the replacement of hydrogen atoms with fluorine and conjugation with amino acids, to improve their pharmacological profiles. This research signifies the compound's role in developing potential therapeutic agents (Bradshaw et al., 2002).

Synthesis of Organic Materials

Pesticide Synthesis The compound has been involved in synthesizing novel insecticidal agents. For instance, various oxadiazoles containing fluorophenyl groups have been synthesized, showing significant insecticidal activities. These studies underline the compound's potential in developing new pesticides and agricultural chemicals (Shi et al., 2000).

Environmental and Biological Applications

Degradation by Microorganisms Studies have shown that specific microorganisms can degrade compounds similar to 3-(2-Fluorophenyl)-4-fluorobenzoic acid. For example, Pseudomonas pseudoalcaligenes was able to use fluorobiphenyl compounds as carbon and energy sources, transforming them into various fluorinated metabolites. This indicates the potential use of such compounds in bioremediation and understanding the environmental fate of fluorinated organic compounds (Murphy, Quirke, & Balogun, 2008).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were to be used as a pharmaceutical, the mechanism of action would depend on the specific biological target of the compound.

Safety and Hazards

As with any chemical compound, appropriate safety measures should be taken when handling this compound. This includes wearing appropriate personal protective equipment and ensuring good ventilation.